Cas no 1239648-57-7 (7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1239648-57-7
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD11846604
• CID: 1028675
• PubChem ID: 54594028
• Update Time: 2025-05-21

7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• SCHEMBL15774157
• DTXSID60712399
• EN300-79742
• 2-Amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine
• MFCD11846604
• 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• AC3313
• 1239648-57-7
• AKOS017413516
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 7-methyl-
• CS-0282104
• 7-methyl-1,2,4triazolo[1,5-a]pyridin-2-ylamine
• 7-Methyl[1,2,4]triazolo[1,5-a]pyridin-2-amine
• A927581
• DB-359866
• SY129515
• 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2(3h)-imine

• MDL： MFCD11846604
• Inchi： 1S/C7H8N4/c1-5-2-3-11-6(4-5)9-7(8)10-11/h2-4H,1H3,(H2,8,10)
• InChI Key： CEQWEPOIYVRHLX-UHFFFAOYSA-N
• SMILES： N12C=CC(C)=CC1=NC(N)=N2

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine

7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine: A Comprehensive Overview

The compound with CAS No. 1239648-57-7, commonly referred to as 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The long-tail keywords such as triazolopyridine derivatives, heterocyclic compounds, and biological activity are central to understanding its significance in contemporary research.

Recent studies have highlighted the unique structural features of 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine, particularly its ability to act as a scaffold for various functional groups. This property makes it an ideal candidate for exploring novel therapeutic agents. Researchers have reported that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for developing treatments for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. These steps are critical in determining the compound's stability and bioavailability. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and improving scalability for industrial applications.

In terms of pharmacokinetics, 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine has shown promising results in preclinical studies. Its ability to cross the blood-brain barrier suggests potential utility in treating central nervous system disorders. Furthermore, its low toxicity profile makes it a safer option compared to traditional therapies. These findings have been corroborated by several peer-reviewed publications that emphasize the compound's safety and efficacy.

The application of 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine extends beyond pharmaceuticals. It has also found use in agrochemicals and materials science due to its versatile reactivity. For instance, its derivatives have been explored as potential pesticides and fungicides with reduced environmental impact. Additionally, researchers are investigating its role in the development of advanced materials such as organic semiconductors and sensors.

Looking ahead, the future of 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine lies in its continued exploration across interdisciplinary fields. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic avenues and enhance our understanding of its molecular mechanisms. As research progresses, this compound is poised to become a cornerstone in the development of innovative solutions across various industries.